Cas no 1421529-36-3 (2-{[1-(2-methylbenzoyl)piperidin-4-yl]oxy}pyrazine)

• Product Name: 2-{[1-(2-methylbenzoyl)piperidin-4-yl]oxy}pyrazine
• CAS No: 1421529-36-3
• MF: C₁₇H₁₉N₃O₂
• MW: 297.351663827896
• CID: 5406382
• Update Time: 2025-06-08

2-{[1-(2-methylbenzoyl)piperidin-4-yl]oxy}pyrazine Chemical and Physical Properties

Names and Identifiers

• (2-methylphenyl)-(4-pyrazin-2-yloxypiperidin-1-yl)methanone
• 2-{[1-(2-methylbenzoyl)piperidin-4-yl]oxy}pyrazine

• Inchi： 1S/C17H19N3O2/c1-13-4-2-3-5-15(13)17(21)20-10-6-14(7-11-20)22-16-12-18-8-9-19-16/h2-5,8-9,12,14H,6-7,10-11H2,1H3
• InChI Key： ZIAXHIMKACUDFJ-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1C)(N1CCC(OC2=NC=CN=C2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 2-{[1-(2-methylbenzoyl)piperidin-4-yl]oxy}pyrazine

Recent Advances in the Study of 2-{[1-(2-methylbenzoyl)piperidin-4-yl]oxy}pyrazine (CAS: 1421529-36-3)

The compound 2-{[1-(2-methylbenzoyl)piperidin-4-yl]oxy}pyrazine (CAS: 1421529-36-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework combining a piperidine ring with a pyrazine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of interest is the compound's role as a modulator of specific biological targets. Preliminary research indicates that 2-{[1-(2-methylbenzoyl)piperidin-4-yl]oxy}pyrazine exhibits selective binding affinity towards certain receptors involved in inflammatory and neurodegenerative pathways. This has spurred further investigations into its potential as a lead compound for the development of novel therapeutics targeting conditions such as Alzheimer's disease and chronic inflammation.

In a recent study published in the Journal of Medicinal Chemistry, researchers elucidated the synthetic pathway for 2-{[1-(2-methylbenzoyl)piperidin-4-yl]oxy}pyrazine, highlighting its scalability and reproducibility. The study also reported on the compound's pharmacokinetic profile, demonstrating favorable absorption and distribution properties in preclinical models. These findings underscore the compound's viability for further drug development.

Another significant advancement comes from a collaborative research effort between academic and industrial laboratories, which explored the compound's efficacy in in vitro and in vivo models. The results, published in Bioorganic & Medicinal Chemistry Letters, revealed that 2-{[1-(2-methylbenzoyl)piperidin-4-yl]oxy}pyrazine effectively inhibits key enzymes involved in oxidative stress, suggesting its potential as an antioxidant agent. This opens new avenues for its application in diseases where oxidative damage plays a critical role.

Despite these promising developments, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research is focused on structural modifications to enhance its therapeutic index. Computational modeling and high-throughput screening are being employed to identify derivatives with improved efficacy and safety profiles.

In conclusion, 2-{[1-(2-methylbenzoyl)piperidin-4-yl]oxy}pyrazine (CAS: 1421529-36-3) represents a compelling candidate for further investigation in the chemical biology and pharmaceutical sectors. Its multifaceted pharmacological properties and synthetic accessibility position it as a valuable tool for drug discovery and development. Ongoing research is expected to shed more light on its full therapeutic potential and clinical applicability.